Cas no 878744-28-6 (Benzoic acid, 3-[[4-(hydroxymethyl)-1-piperidinyl]sulfonyl]-)

Benzoic acid, 3-[[4-(hydroxymethyl)-1-piperidinyl]sulfonyl]- structure
878744-28-6 structure
Product Name:Benzoic acid, 3-[[4-(hydroxymethyl)-1-piperidinyl]sulfonyl]-
CAS No:878744-28-6
MF:C13H17NO5S
MW:299.342782735825
CID:1918654
PubChem ID:43246161
Update Time:2025-04-21

Benzoic acid, 3-[[4-(hydroxymethyl)-1-piperidinyl]sulfonyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3-[[4-(hydroxymethyl)-1-piperidinyl]sulfonyl]-
    • 3-[[4-(Hydroxymethyl)-1-piperidinyl]sulfonyl]benzoic acid
    • 878744-28-6
    • SCHEMBL3931238
    • DB-424379
    • Inchi: 1S/C13H17NO5S/c15-9-10-4-6-14(7-5-10)20(18,19)12-3-1-2-11(8-12)13(16)17/h1-3,8,10,15H,4-7,9H2,(H,16,17)
    • InChI Key: OFHPLNDJSHPWNL-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=C(C(=O)O)C=1)(N1CCC(CO)CC1)(=O)=O

Computed Properties

  • Exact Mass: 299.08274382Da
  • Monoisotopic Mass: 299.08274382Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 436
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 103Ų
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